3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid

• IUPAC Name: 3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid
• InChI: InChI=1S/C19H21NO4/c1-3-24-16-9-7-14(8-10-16)17(12-18(21)22)20-19(23)15-6-4-5-13(2)11-15/h4-11,17H,3,12H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: XFKCFHFRGANTPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC=CC(=C2)C
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

The compound 3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. This compound has been shown to be effective in preclinical studies, and is currently undergoing clinical trials to evaluate its safety and efficacy in humans.

Mechanism of Action

The mechanism of action of 3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid is not fully understood, but it is thought to work by blocking the activity of a protein called the angiotensin II type 2 receptor. This receptor is involved in the regulation of pain, and blocking its activity has been shown to reduce pain in animal models.
Biochemical and Physiological Effects:
3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid has been shown to have a number of biochemical and physiological effects, including reducing the activity of certain pain-related proteins in the spinal cord, reducing inflammation, and increasing the activity of certain neurotransmitters that are involved in pain regulation.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid is that it has been shown to be effective in reducing pain in animal models of neuropathic and inflammatory pain, which are difficult to treat with current therapies. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its potential side effects and interactions with other drugs.

Future Directions

There are several potential future directions for research on 3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid, including:
1. Further investigation of its mechanism of action, which could lead to the development of more targeted and effective pain treatments.
2. Clinical trials to evaluate its safety and efficacy in humans, which could lead to its approval as a treatment for chronic pain.
3. Investigation of its potential use in combination with other pain treatments, which could lead to more effective pain management strategies.
4. Investigation of its potential use in other conditions, such as cancer-related pain, where current treatments are often inadequate.
Overall, 3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid is a promising compound that has the potential to be an effective treatment for chronic pain. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in humans.

Scientific Research Applications

3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid has been the subject of extensive scientific research, with numerous studies investigating its potential use as a treatment for chronic pain. Preclinical studies have shown that 3-(4-ethoxyphenyl)-3-[(3-methylbenzoyl)amino]propanoic acid is effective in reducing pain in animal models of neuropathic pain, and it has also been shown to be effective in reducing inflammatory pain.